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Compound of Interest

Compound Name: NADPH tetrasodium salt

Cat. No.: B15570268 Get Quote

Safe Handling and Disposal of NADPH Tetrasodium
Salt
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling NADPH (Nicotinamide Adenine Dinucleotide

Phosphate, Reduced) tetrasodium salt. The following procedural guidance outlines the

necessary personal protective equipment (PPE), operational plans for handling and use, and

compliant disposal methods to ensure laboratory safety and experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
NADPH tetrasodium salt is an off-white to light yellow powder.[1] While some safety data

sheets (SDS) indicate that the substance does not meet the criteria for hazard classification[2]

[3], others advise caution, stating it may cause eye, skin, and respiratory tract irritation and may

be harmful if swallowed or inhaled.[1][4][5] The toxicological properties have not been fully

investigated.[1][5] It is also known to be sensitive to light.[1][5][6]

Given the potential for irritation, the following personal protective equipment is mandatory when

handling NADPH tetrasodium salt:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles with side shields conforming to OSHA's 29 CFR 1910.133 or European Standard
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EN166.[2][5][7][8]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[2] Inspect

gloves before use.[6]

Lab Coat: A lab coat or other protective clothing is required to prevent skin exposure.[5][7]

Respiratory Protection: In situations where dust may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[5] Ensure adequate ventilation, such as

working in a chemical fume hood, to control dust.[2][7]

Quantitative Data Summary
The following table summarizes key quantitative data for NADPH tetrasodium salt for easy

reference in experimental planning.

Parameter Value Source(s)

Molecular Weight 833.35 g/mol [9]

Appearance Off-white to light yellow powder [1][5]

Solubility in Water 35 mg/mL to 100 mg/mL [9][10]

Recommended Storage (Solid)
-20°C, protected from light and

moisture
[5][6][9]

Recommended Storage (Stock

Solution)

-20°C (short-term) to -80°C

(long-term)
[9]

Optimal pH for Stability Slightly alkaline (pH 8) [9]

Operational Plan: From Receipt to Use
Follow these step-by-step procedures for the safe handling and preparation of NADPH
tetrasodium salt solutions.

Receiving and Storage
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Upon receipt, inspect the container for any damage.

Store the sealed container in a freezer at -20°C.[6][9]

The storage area should be dry and protected from direct sunlight, as the compound is light-

sensitive.[1][5][6]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][8]

Preparation of Stock Solution (10 mM Example)
This protocol outlines the preparation of a 10 mM stock solution, a common concentration for

various biochemical assays.[9]

Materials:

NADPH Tetrasodium Salt powder

10 mM Tris-HCl buffer, pH 8.0

Sterile microcentrifuge tubes

Calibrated pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of NADPH tetrasodium salt powder to

equilibrate to room temperature to prevent moisture condensation.[9]

Weighing: In a chemical fume hood or ventilated enclosure to control dust, accurately weigh

the required amount of the powder. To prepare 1 mL of a 10 mM stock solution, weigh 8.33

mg of NADPH tetrasodium salt.[9]
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Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the

appropriate volume of 10 mM Tris-HCl buffer (pH 8.0) to achieve the final 10 mM

concentration (e.g., 1 mL of buffer for 8.33 mg of powder).[9]

Mixing: Gently vortex the tube until the powder is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to two

months) or at -80°C for long-term storage.[9][11]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of NADPH tetrasodium salt.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical aid if irritation develops or persists.[1][5]

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is

difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][4]

[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of water. Seek medical attention.[4][5]

Spill Response
Minor Spill: For small amounts of powder, avoid generating dust.[5] Wear full PPE, including

respiratory protection. Vacuum or carefully sweep up the material and place it into a suitable,

labeled container for disposal.[5]

Major Spill: Evacuate the area and prevent entry. Notify your institution's environmental

health and safety department immediately.[12]

Disposal Plan
All waste containing NADPH tetrasodium salt must be handled as chemical waste.

Waste Collection:

Solid Waste: Collect unused powder, contaminated weighing paper, and other

contaminated disposable lab supplies (e.g., pipette tips, tubes) in a clearly labeled, sealed

container.
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Liquid Waste: Collect unused solutions or reaction mixtures containing NADPH
tetrasodium salt in a separate, compatible, and clearly labeled waste container. Do not

empty into drains.[5][8]

Labeling: Label waste containers clearly as "Hazardous Waste" and list the chemical

contents, including "NADPH tetrasodium salt."

Storage of Waste: Store waste containers in a designated satellite accumulation area,

ensuring they are sealed and protected from incompatible materials.

Final Disposal: Dispose of the waste through your institution's licensed hazardous waste

management service. All disposal activities must be in accordance with federal, state, and

local regulations.[5] Contaminated packaging should also be disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling NADPH
tetrasodium salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570268#personal-protective-equipment-for-
handling-nadph-tetrasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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